N-(2-butoxyphenyl)-4-fluorobenzamide

• Molecular Formula: C17H18FNO2
• Molecular Weight: 287.33 g/mol
• IUPAC Name: N-(2-butoxyphenyl)-4-fluorobenzamide
• InChI: InChI=1S/C17H18FNO2/c1-2-3-12-21-16-7-5-4-6-15(16)19-17(20)13-8-10-14(18)11-9-13/h4-11H,2-3,12H2,1H3,(H,19,20)
• InChI Key: KIRLJGBFGIWENX-UHFFFAOYSA-N
• SMILES: CCCCOC1=CC=CC=C1NC(=O)C2=CC=C(C=C2)F

Description

N-(2-butoxyphenyl)-4-fluorobenzamide, also known as BFB, is a chemical compound that has been widely studied for its potential applications in scientific research. BFB belongs to the class of benzamide derivatives, which have been shown to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of N-(2-butoxyphenyl)-4-fluorobenzamide is primarily related to its inhibition of FAAH. FAAH is an enzyme that breaks down endocannabinoids such as anandamide and 2-arachidonoylglycerol (2-AG). By inhibiting FAAH, N-(2-butoxyphenyl)-4-fluorobenzamide increases the levels of these endocannabinoids, which can activate cannabinoid receptors and produce a variety of physiological effects. N-(2-butoxyphenyl)-4-fluorobenzamide may also have other molecular targets that contribute to its biological activity.
Biochemical and physiological effects:
The biochemical and physiological effects of N-(2-butoxyphenyl)-4-fluorobenzamide are primarily related to its effects on the endocannabinoid system. By inhibiting FAAH, N-(2-butoxyphenyl)-4-fluorobenzamide increases the levels of endocannabinoids such as anandamide and 2-AG, which can activate cannabinoid receptors and produce a variety of effects. These effects include analgesia, anxiolysis, anti-inflammation, neuroprotection, and anti-cancer activity. N-(2-butoxyphenyl)-4-fluorobenzamide may also have other effects on cellular signaling pathways and molecular targets that contribute to its biological activity.

Advantages and Limitations for Lab Experiments

The advantages of using N-(2-butoxyphenyl)-4-fluorobenzamide in lab experiments include its high degree of purity, its well-characterized mechanism of action, and its potential applications in a variety of scientific research fields. N-(2-butoxyphenyl)-4-fluorobenzamide is also relatively easy to synthesize and can be obtained in large quantities. The limitations of using N-(2-butoxyphenyl)-4-fluorobenzamide in lab experiments include its potential toxicity and the need for careful dosing and administration. N-(2-butoxyphenyl)-4-fluorobenzamide may also have off-target effects that can complicate data interpretation.

Future Directions

For research on N-(2-butoxyphenyl)-4-fluorobenzamide include further studies of its molecular targets and signaling pathways, as well as its potential applications in other scientific research fields. N-(2-butoxyphenyl)-4-fluorobenzamide may also be modified to improve its pharmacological properties, such as its bioavailability and selectivity. Finally, N-(2-butoxyphenyl)-4-fluorobenzamide may be used in combination with other drugs or therapies to enhance their efficacy or reduce their side effects.

Synthesis Methods

The synthesis of N-(2-butoxyphenyl)-4-fluorobenzamide involves the reaction of 4-fluoroaniline with 2-butoxybenzoic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction yields N-(2-butoxyphenyl)-4-fluorobenzamide with a high degree of purity, which can be further characterized using spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS).

Scientific Research Applications

N-(2-butoxyphenyl)-4-fluorobenzamide has been studied for its potential applications in a variety of scientific research fields, including pharmacology, neuroscience, and cancer research. In pharmacology, N-(2-butoxyphenyl)-4-fluorobenzamide has been shown to inhibit the activity of the enzyme fatty acid amide hydrolase (FAAH), which is involved in the metabolism of endocannabinoids. This inhibition leads to an increase in endocannabinoid levels, which has been shown to have analgesic, anxiolytic, and anti-inflammatory effects.
In neuroscience, N-(2-butoxyphenyl)-4-fluorobenzamide has been studied for its potential as a tool for studying the endocannabinoid system. By inhibiting FAAH, N-(2-butoxyphenyl)-4-fluorobenzamide can increase endocannabinoid levels in the brain, which can be used to study the effects of endocannabinoids on neuronal activity and behavior. N-(2-butoxyphenyl)-4-fluorobenzamide has also been shown to have neuroprotective effects in animal models of stroke and traumatic brain injury.
In cancer research, N-(2-butoxyphenyl)-4-fluorobenzamide has been studied for its potential as a therapeutic agent. N-(2-butoxyphenyl)-4-fluorobenzamide has been shown to inhibit the growth of cancer cells in vitro and in vivo, possibly by targeting the endocannabinoid system or other molecular targets. N-(2-butoxyphenyl)-4-fluorobenzamide has also been shown to enhance the efficacy of chemotherapy drugs in animal models of cancer.